6-[(4-fluorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(4-fluorophenoxy)methyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11FN4OS/c17-12-6-8-13(9-7-12)22-10-14-20-21-15(18-19-16(21)23-14)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: NKFQZUYZZZAQLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)F
• Molecular Formula: C16H11FN4OS
• Molecular Weight: 326.4 g/mol

Description

6-[(4-fluorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of triazolo-thiadiazole derivatives, which have been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.

Scientific Research Applications

Antioxidant and Anticancer Properties

• Antioxidant and Anticancer Agent in HepG2 Cells : A study by Sunil et al. (2010) investigated the in vitro antioxidant property of triazolo-thiadiazoles, including a compound similar to 6-[(4-fluorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. This compound exhibited potent antioxidant activity and dose-dependent cytotoxic effects on hepatocellular carcinoma cell line HepG2, suggesting its potential as an anticancer agent (Sunil et al., 2010).

Anticancer Activity

• Anticancer Activity Against Various Cancer Cells : Chowrasia et al. (2017) synthesized a series of fluorinated triazolo-thiadiazoles that showed moderate to good antiproliferative potency against various cancer cell lines, including human breast cancer, osteosarcoma, and myeloid leukemia cells. Among these compounds, some variants displayed higher antiproliferative activity, indicating their potential in developing anticancer drugs (Chowrasia et al., 2017).

Antimicrobial Properties

• Potential Antimicrobial Agents : Reddy et al. (2010) synthesized a new series of triazolo-thiadiazoles with varying substituents, exhibiting significant in vitro activity against various bacterial and fungal strains. This suggests the potential of these compounds as antimicrobial agents (Reddy et al., 2010).

Structural Characterization

• Crystal Structure Determination : Gündoğdu et al. (2017) conducted a study on the structural characterization of triazolo-thiadiazole derivatives, including one closely related to the compound . This research provides valuable insights into the molecular structure and properties of these compounds (Gündoğdu et al., 2017).

Biological Studies

• Bioactivity Investigations : A study by Holla et al. (2006) involved the synthesis of triazolothiadiazines and triazolothiadiazoles containing specific moieties and evaluated their antibacterial and insecticidal activities. This indicates the potential biological applications of these compounds (Holla et al., 2006).

Enzyme Inhibition

• Inhibition of E. coli Methionine Aminopeptidase : Li et al. (2010) synthesized a series of triazolo-thiadiazoles and investigated their inhibitory activity against E. coli methionine aminopeptidase. Some compounds showed significant inhibitory activity, highlighting their potential as enzyme inhibitors (Li et al., 2010).